(S)-1-(4-Methoxyphenyl)ethanamine hydrochloride
Overview
Description
“(S)-1-(4-Methoxyphenyl)ethanamine hydrochloride” is a chemical compound with the molecular formula C9H13NO . It is also known by other names such as 2-(3-Methoxyphenyl)ethylamine, Benzeneethanamine, 3-methoxy-, m-Methoxyphenethylamine, m-Methoxyphenylethylamine, Phenethylamine, m-methoxy-, 3-Methoxy-β-phenethylamine, 3-Methoxyphenylethylamine, and 2-(3-Methoxyphenyl)ethanamine .
Molecular Structure Analysis
The molecular structure of “(S)-1-(4-Methoxyphenyl)ethanamine hydrochloride” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
While specific chemical reactions involving “(S)-1-(4-Methoxyphenyl)ethanamine hydrochloride” are not available, related compounds like tetrakis(4-methoxyphenyl)ethylene have been studied. For example, the emission of tetrakis(4-methoxyphenyl)ethylene can be switched among three colors in the solid state by transformation among three different aggregation states .Scientific Research Applications
Metabolism and Pharmacokinetics
- Metabolism in Rats : A study by Kanamori et al. (2002) investigated the in vivo metabolism of a psychoactive phenethylamine, related to (S)-1-(4-Methoxyphenyl)ethanamine hydrochloride, in rats. The research identified various metabolites, suggesting multiple metabolic pathways (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Chemical Synthesis and Industrial Production
- Synthesis of Apremilast : In a study by Shan, Weizheng, and Bai-nian (2015), a compound structurally similar to (S)-1-(4-Methoxyphenyl)ethanamine hydrochloride was used in the synthesis of Apremilast, an oral medication for psoriasis. The study demonstrated increased yield compared to traditional methods (Shan, Weizheng, & Bai-nian, 2015).
Environmental and Biological Interactions
- Estrogenic Properties : Bulger, Feil, and Kupfer (1985) explored the estrogenic and proestrogenic properties of methoxychlor, a compound related to (S)-1-(4-Methoxyphenyl)ethanamine hydrochloride. They utilized assays to determine these properties, providing insight into the compound's biological interactions (Bulger, Feil, & Kupfer, 1985).
Toxicology and Safety
- Toxicological Analysis in Human Serum : A study by Poklis, Charles, Wolf, and Poklis (2013) developed a method for detecting and quantifying NBOMe compounds, related to (S)-1-(4-Methoxyphenyl)ethanamine hydrochloride, in human serum. This contributes to understanding the toxicology of such compounds (Poklis, Charles, Wolf, & Poklis, 2013).
Pharmacological Effects
- Effect on Ovarian Development : Uzumcu, Kuhn, Marano, Armenti, and Passantino (2006) researched the impact of methoxychlor, a related compound, on ovarian development and anti-Mullerian hormone production in rats. Their findings indicate that such compounds can influence reproductive health (Uzumcu, Kuhn, Marano, Armenti, & Passantino, 2006).
Chemical Analysis and Detection
- Detection of Novel Psychoactive Substances : Lum, Brophy, and Hibbert (2016) reported on the analysis of NBOMe compounds, structurally similar to (S)-1-(4-Methoxyphenyl)ethanamine hydrochloride, using gas chromatography-mass spectrometry. This contributes to the detection of new psychoactive substances (Lum, Brophy, & Hibbert, 2016).
properties
IUPAC Name |
(1S)-1-(4-methoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO.ClH/c1-7(10)8-3-5-9(11-2)6-4-8;/h3-7H,10H2,1-2H3;1H/t7-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYLBCUWOAFIYOW-FJXQXJEOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=C(C=C1)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40703462 |
Source
|
| Record name | (1S)-1-(4-Methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40703462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-(4-Methoxyphenyl)ethanamine hydrochloride | |
CAS RN |
574744-39-1 |
Source
|
| Record name | (1S)-1-(4-Methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40703462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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